(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate

• IUPAC Name: (2-tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate
• InChI: InChI=1S/C21H21IN2O2S/c1-14-18(27-15-10-6-5-7-11-15)19(24(23-14)21(2,3)4)26-20(25)16-12-8-9-13-17(16)22/h5-13H,1-4H3
• InChI Key: SQYJMVLYCNDIIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2)OC(=O)C3=CC=CC=C3I)C(C)(C)C
• Molecular Formula: C21H21IN2O2S
• Molecular Weight: 492.4 g/mol
• CAS No.: 851127-04-3

Description

(2-Tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-iodobenzoate is a useful research compound. Its molecular formula is C21H21IN2O2S and its molecular weight is 492.38. The purity is usually 95%.
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Scientific Research Applications

Alternative Catalysis and Reactions

Alternative to Benzoquinone : tert-Butyl perbenzoate has been identified as a substitute for benzoquinone in facilitating mild room-temperature Fujiwara-Moritani reactions, enhancing the system further with Cu(OAc)2 as a cocatalyst. This suggests potential applications in organic synthesis and catalysis for related tert-butyl compounds (Liu & Hii, 2011).

Activation Toward Coupling : The direct α-methylation of 1,3-dicarbonyl compounds promoted by tert-butyl peroxybenzoate (TBPB), serving as both the methyl source and radical initiator, indicates the compound's role in novel synthetic pathways (Guo et al., 2014).

Catalysis and Structural Effects

Palladium-Catalysed Carbonylation : Utilizing 2-iodoaniline derivatives in palladium-catalysed carbonylation to synthesize various compounds suggests a framework for exploring the reactivity and catalytic applications of related iodobenzoate and tert-butyl compounds (Ács et al., 2006).

Steric Effects on Resonance : The study on tert-butylbenzoic acids highlights the impact of steric effects on resonance and acidity, which could inform the design and optimization of chemical reactions involving bulky tert-butyl groups (Kulhanek et al., 1999).

Material Synthesis and Properties

Polymer Synthesis : The synthesis of polyhydrazides and poly(amide–hydrazide)s from bis(ether benzoic acid)s, including tert-butyl-substituted derivatives, and their potential for thermally stable materials could parallel applications in material science for compounds with similar functional groups (Hsiao et al., 1999).